3-[[2-(2,4-Dichlorophenyl)acetyl]-methylamino]propanoic acid

• IUPAC Name: 3-[[2-(2,4-dichlorophenyl)acetyl]-methylamino]propanoic acid
• InChI: InChI=1S/C12H13Cl2NO3/c1-15(5-4-12(17)18)11(16)6-8-2-3-9(13)7-10(8)14/h2-3,7H,4-6H2,1H3,(H,17,18)
• InChI Key: NHNOJEFBYBWTOK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)C(=O)CC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C12H13Cl2NO3
• Molecular Weight: 290.14 g/mol

Description

3-[[2-(2,4-Dichlorophenyl)acetyl]-methylamino]propanoic acid, commonly known as DCP-LA, is a chemical compound that has been studied for its potential therapeutic benefits. It belongs to the class of compounds known as nootropics, which are substances that enhance cognitive function.

Mechanism of Action

The mechanism of action of DCP-LA is not fully understood, but it is believed to work by increasing the release of neurotransmitters such as acetylcholine and dopamine in the brain. It may also enhance the function of N-methyl-D-aspartate (NMDA) receptors, which are involved in learning and memory processes.
Biochemical and Physiological Effects:
DCP-LA has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. It has also been shown to increase the levels of antioxidants such as glutathione, which can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

DCP-LA has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to be safe and well-tolerated in animal models. However, there are also some limitations to its use. It has a relatively short half-life, which may limit its effectiveness in some experiments. It also has poor solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for research on DCP-LA. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a cognitive enhancer in healthy individuals. Further research is needed to fully understand the mechanism of action of DCP-LA and its potential therapeutic benefits.

Synthesis Methods

DCP-LA can be synthesized through a multi-step process involving the reaction of 2,4-dichlorophenylacetic acid with thionyl chloride, followed by the reaction with methylamine and 3-bromopropanoic acid. The final product is purified through recrystallization.

Scientific Research Applications

DCP-LA has been studied for its potential therapeutic benefits in various scientific research applications. It has been shown to enhance cognitive function, improve memory, and increase learning ability in animal models. It has also been studied for its potential neuroprotective effects in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.